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Compound of Interest

Compound Name: Acid Black 24

Cat. No.: B1668969

An In-depth Technical Guide to the Safe Handling of Acid Black 24

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for all laboratory reagents is paramount.
This guide provides a detailed overview of the safety data sheet (SDS) and handling
precautions for Acid Black 24 (CAS No: 3071-73-6), a synthetic azo dye.

Chemical Identification and Properties

Acid Black 24 is a blue-black powder soluble in water and ethanol.[1][2][3] It is primarily used
in the textile industry for dyeing wool, silk, and nylon, and also finds applications in leather and
ink manufacturing.[1][2]

Table 1: Physical and Chemical Properties of Acid Black 24
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Property Value Source

C.l. Acid Black 24, Acid Black

Synonyms ]
B, Weak Acid Black BR

CAS Number 3071-73-6

C36H23N5Na206S2 or
Molecular Formula

C36H25N5Na06S2
Molecular Weight 710.7 g/mol or 731.71 g/mol
Appearance Blue-black powder

Soluble in water and ethanol;

Solubilt slightly soluble in acetone; ChemBK, World dye variety,
olubili
Y insoluble in other organic ChemicalBook
solvents.

Hazard Identification and GHS Classification

Acid Black 24 is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are skin sensitization, serious eye irritation, and long-term adverse effects on
aquatic life.

Table 2: GHS Hazard Classification for Acid Black 24

Hazard Class Hazard Category Hazard Statement

H317: May cause an allergic

Skin Sensitization Sub-category 1B ) )
skin reaction.
Serious Eye Damage/Eye H319: Causes serious eye
. Category 2 o
Irritation irritation.
Hazardous to the aquatic H412: Harmful to aquatic life
] Category 3 ) ]
environment, long-term with long lasting effects.

A GHS classification summary from multiple notifications to the ECHA C&L Inventory also
includes a warning for acute oral toxicity (H302: Harmful if swallowed) in a smaller percentage
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Caption: GHS Hazard Classification for Acid Black 24.

Toxicological Information

The available toxicological data for Acid Black 24 is limited. The primary acute toxicity data
point found is for oral ingestion in rats.

Table 3: Acute Toxicity Data for Acid Black 24
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Route of ) Dose/Durati  Toxic
Type of Test Species Reference
Exposure on Effects
Detalils of

toxic effects

not reported
LD50 Oral Rat 15 g/kg

other than

lethal dose

value.

Experimental Protocols

Detailed experimental protocols for the cited LD50 study are not available in the referenced
literature. However, a standard acute oral toxicity study (like OECD Guideline 423) would
generally involve the following steps:

e Animal Selection: Healthy, young adult laboratory rats of a single strain are used.

o Dosage: The substance is administered in a single dose by gavage. A limit test at a high
dose (e.g., 2000 or 5000 mg/kg) is often performed first.

o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, and behavior), and body weight changes for a period of at least 14 days.

o Necropsy: A gross necropsy of all animals is performed at the end of the observation period
to identify any pathological changes.

o Data Analysis: The LD50 is calculated as the statistical estimate of the dose that would be
lethal to 50% of the animals.

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage are crucial to minimize exposure and risk.

Precautions for Safe Handling
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e Avoid dust formation.

« Avoid breathing mist, gas, or vapors.

e Avoid contact with skin and eyes.

e Use in a well-ventilated area or under a chemical fume hood.
e Wash hands thoroughly after handling.

o Contaminated work clothing should not be allowed out of the workplace.

Conditions for Safe Storage

o Keep containers tightly closed.
e Store in a cool, dry place.

e Preserve in tight and light-resistant containers.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

o Respiratory Protection: If dust is generated, use an approved respirator with a particulate
filter.

o Body Protection: Wear appropriate protective clothing to minimize skin contact. An eyewash
facility and a safety shower should be readily available.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare to Handle
Acid Black 24

Assess Risks &
Review SDS

Don Appropriate PPE:
- Safety Goggles
- Impermeable Gloves
- Lab Coat
- Respirator (if needed)
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- Minimize contact
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Caption: Workflow for the safe handling of Acid Black 24.
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Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for Acid Black 24

Exposure Route First Aid Procedure

IF IN EYES: Rinse cautiously with water for
Eye Contact several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

IF ON SKIN: Wash with plenty of water. If skin
) irritation or rash occurs: Get medical help. Take
Skin Contact
off contaminated clothing and wash it before

reuse.

Remove from exposure to fresh air immediately.

Inhalation S ) )
If breathing is difficult, seek medical advice.
Do NOT induce vomiting. Rinse mouth with
Ingestion water (if the person is conscious). Get medical

aid immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Water, foam, alcohol-resistant foam, ABC powder.
o Unsuitable Extinguishing Media: Water jet.

e Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide
(CO), carbon dioxide (CO2), and sulfur oxides (SOXx).

Accidental Release Measures

e Personal Precautions: Avoid dust formation and contact with the substance. Ensure
adequate ventilation and wear appropriate PPE.
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+ Environmental Precautions: Avoid release to the environment. Do not let the product enter
drains.

+ Methods for Cleaning Up: Vacuum or sweep up the material and place it into a suitable,
labeled disposal container.
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Get Medical Help Continue Rinsing

Get Medical Attention

-
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Caption: Emergency response for skin or eye contact with Acid Black 24.

Ecological and Disposal Considerations
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Ecological Information

Acid Black 24 is classified as harmful to aquatic life with long-lasting effects (H412). Therefore,
it is imperative to prevent its release into the environment, including drains and waterways.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
The material should be sent to an appropriate treatment and disposal facility.

This guide is intended to provide a comprehensive overview of the safety and handling of Acid
Black 24 for a scientific audience. Always refer to the most current Safety Data Sheet (SDS)
provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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